Cas no 37859-41-9 (2-Benzothiazolemethanamine,N,N-diethyl-)

• Product Name: 2-Benzothiazolemethanamine,N,N-diethyl-
• CAS No: 37859-41-9
• MF: C₁₂H₁₆N₂S
• MW: 220.333841323853
• CID: 297619
• Update Time: 2024-01-27

2-Benzothiazolemethanamine,N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolemethanamine,N,N-diethyl-
• Benzothiazole,2-(diethylaminomethyl)- (6CI)
• 2-Benzothiazolemethanamine,N,N-diethyl-(9CI)
• 2-Benzothiazolemethanamine, N,N-diethyl-

• Inchi： 1S/C12H16N2S/c1-3-14(4-2)9-12-13-10-7-5-6-8-11(10)15-12/h5-8H,3-4,9H2,1-2H3
• InChI Key： OXJCDPKQSADHSS-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1CN(CC)CC

Computed Properties

• Exact Mass: 220.10358
• Monoisotopic Mass: 220.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.4A^2

Experimental Properties

• PSA: 16.13